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Compound of Interest

Compound Name: 3-Cyanobenzenesulfonyl chloride

Cat. No.: B030356 Get Quote

Essential Safety and Handling Guide for 3-
Cyanobenzenesulfonyl Chloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Cyanobenzenesulfonyl chloride (CAS No. 56542-67-7). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Chemical and Physical Properties
Property Value

CAS Number 56542-67-7[1]

Molecular Formula C₇H₄ClNO₂S

Appearance
White to light yellow or dark green

powder/crystal[2]

Melting Point 48.0 to 53.0 °C[2]

Hazard Class 8 (Corrosive)[3][4]

Packing Group II or III[3][4]

Hazard Identification and GHS Classification
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3-Cyanobenzenesulfonyl chloride is a corrosive and toxic substance that poses significant

health risks upon exposure.[1][5]

Hazard GHS Classification
Precautionary Statement
Codes

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 4 or potentially fatal

(Category 2)[1][5]
P260, P262, P270, P280[2][5]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns[1][6]
P280, P303+P361+P353[1][2]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage[1][5]
P280, P305+P351+P338[1]

Corrosive to Metals Category 1 P234[5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.[4][7]
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Area Required PPE Specifications

Eye/Face Safety Goggles & Face Shield

Use tightly fitting, splash-proof

safety goggles conforming to

EN 166 (EU) or NIOSH (US)

standards. A full face shield is

required over the goggles.[4]

[7]

Skin
Chemical-Resistant Gloves &

Lab Coat/Coveralls

Wear impervious gloves (e.g.,

butyl rubber) and protective

clothing to prevent any skin

contact.[8] Contaminated

gloves should be replaced

regularly.[9] Fire/flame

resistant and impervious

clothing is recommended.[7]

Respiratory
Chemical Fume Hood or

Respirator

All handling must be

conducted in a certified

chemical fume hood.[3][4] If a

fume hood is not available or if

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 149 approved

full-face respirator must be

used.[4][7]

Footwear
Closed-Toe, Chemical-

Resistant Shoes

Safety footwear should cover

and protect the entire foot. Do

not wear perforated shoes or

sandals in handling areas.[9]

Operational and Handling Protocol
This step-by-step guide ensures a safe workflow when handling 3-Cyanobenzenesulfonyl
chloride.
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Step 1: Preparation and Engineering Controls
Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly before

starting any work.

Clear Workspace: Keep the work area inside the fume hood clear of any unnecessary items.

Locate Emergency Equipment: Confirm that a safety shower and eyewash station are

unobstructed and within immediate access.[4]

Prepare Materials: Bring all necessary equipment (spatulas, weigh boats, glassware) and the

chemical container into the fume hood.

Step 2: Handling the Chemical
Don Full PPE: Put on all required PPE as specified in the table above.

Handle with Care: Open the container slowly and carefully inside the fume hood to avoid

creating dust.[3][5]

Weighing and Transfer: Use appropriate tools to weigh and transfer the solid material. Avoid

breathing any dust or fumes.[3][10]

Secure Container: Tightly close the container immediately after use.[3][4]

Step 3: Storage
Designated Area: Store the container in a designated "Corrosives Area".[3][4]

Conditions: Keep the container in a dry, cool, and well-ventilated place, protected from

moisture.[3][4] Storing under an inert atmosphere is recommended.[4][5]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and water.[4][11]

Step 4: Decontamination and Waste Disposal
Clean Equipment: Decontaminate all non-disposable equipment that came into contact with

the chemical.
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Remove PPE: Remove PPE carefully, avoiding skin contact.

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after handling.[10]

Waste Collection: Collect all waste materials (including contaminated gloves and weigh

boats) in a clearly labeled, sealed container for hazardous waste.

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

First Aid Measures
Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[3] Remove contact lenses if present and easy

to do.[1] Seek immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash the affected area immediately with

soap and plenty of water.[1] Seek immediate

medical attention.[3]

Inhalation

Move the person to fresh air.[1][7] If breathing is

difficult or has stopped, provide artificial

respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1][7] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1][3] Ingestion can cause

severe swelling and tissue damage.[1][3]

Spill Response Protocol
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In the event of a spill, follow the workflow below. Use personal protective equipment and avoid

dust formation.[1][3]

Spill Detected

Evacuate Immediate Area
Alert Personnel

Don Full PPE
(Respiratory, Eye, Skin, Foot)

Contain the Spill
(Use inert, dry material)

Collect Spilled Material
(Sweep into a suitable container)

Decontaminate Spill Area

Seal and Label Waste Container

Dispose as Hazardous Waste

Click to download full resolution via product page
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Emergency spill response workflow for 3-Cyanobenzenesulfonyl chloride.

Disposal Plan
3-Cyanobenzenesulfonyl chloride and any materials contaminated with it must be treated as

hazardous waste.

Waste Classification: Chemical waste generators are responsible for correctly classifying

waste according to local, regional, and national regulations.[4]

Containerization: Collect waste in a dedicated, properly labeled, and sealed container. Do

not mix with other waste streams, especially incompatible materials like strong bases or

oxidizers.

Disposal Route: Dispose of the hazardous waste through an approved and licensed waste

disposal facility.[4][10] Do not release the material into the environment or drains.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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